Cas no 877835-97-7 (N-[2-(1H-indol-3-yl)ethyl]-4-(2-phenylethenesulfonamido)benzamide)

• Product Name: N-[2-(1H-indol-3-yl)ethyl]-4-(2-phenylethenesulfonamido)benzamide
• CAS No: 877835-97-7
• MF: C₂₅H₂₃N₃O₃S
• MW: 445.53342461586
• CID: 6391110
• PubChem ID: 16282095
• Update Time: 2025-07-02

N-[2-(1H-indol-3-yl)ethyl]-4-(2-phenylethenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1H-indol-3-yl)ethyl]-4-[[(E)-2-phenylethenyl]sulfonylamino]benzamide
• Z32439031
• EN300-26603608
• 877835-97-7
• AKOS001220096
• N-[2-(1H-indol-3-yl)ethyl]-4-(2-phenylethenesulfonamido)benzamide

• Inchi： 1S/C25H23N3O3S/c29-25(26-16-14-21-18-27-24-9-5-4-8-23(21)24)20-10-12-22(13-11-20)28-32(30,31)17-15-19-6-2-1-3-7-19/h1-13,15,17-18,27-28H,14,16H2,(H,26,29)/b17-15+
• InChI Key： VXMFTPSCZASQEB-BMRADRMJSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC(=CC=1)C(NCCC1=CNC2C=CC=CC1=2)=O)(=O)=O

Computed Properties

• Exact Mass: 445.14601278g/mol
• Monoisotopic Mass: 445.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 99.4Ų

Additional information on N-[2-(1H-indol-3-yl)ethyl]-4-(2-phenylethenesulfonamido)benzamide

Professional Introduction to N-[2-(1H-indol-3-yl)ethyl]-4-(2-phenylethenesulfonamido)benzamide (CAS No. 877835-97-7)

N-[2-(1H-indol-3-yl)ethyl]-4-(2-phenylethenesulfonamido)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 877835-97-7, represents a unique molecular structure that combines elements of indole and phenylalanine derivatives, making it a promising candidate for further research and development in medicinal applications.

The molecular framework of N-[2-(1H-indol-3-yl)ethyl]-4-(2-phenylethenesulfonamido)benzamide is characterized by its intricate connectivity of aromatic rings and functional groups. The presence of an indole moiety at the 1-position of the molecule suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug design. Additionally, the sulfonamido group at the 4-position introduces a polar and charged character to the molecule, enhancing its solubility and reactivity in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacokinetic properties of this compound more effectively. Studies have indicated that the indole ring can serve as a key pharmacophore, facilitating binding to specific biological targets. This has been particularly relevant in the development of novel therapeutic agents targeting neurological disorders, where indole derivatives have shown promise.

The phenylethylamine moiety in N-[2-(1H-indol-3-yl)ethyl]-4-(2-phenylethenesulfonamido)benzamide further contributes to its potential as a bioactive molecule. This structural feature is known to be associated with various pharmacological effects, including modulation of neurotransmitter systems. The sulfonamido group, on the other hand, has been widely utilized in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interaction with biological targets. Initial research suggests that it may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. These findings are particularly intriguing given the growing interest in developing anti-inflammatory agents with minimal side effects. The benzamide moiety also plays a crucial role in modulating these interactions, providing a scaffold for further derivatization and optimization.

The synthesis of N-[2-(1H-indol-3-yl)ethyl]-4-(2-phenylethenesulfonamido)benzamide presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the indole and phenylalanine derivatives integral to this compound's structure.

Future research directions for this compound include exploring its potential as an intermediate in the synthesis of more complex pharmaceuticals. The versatility of its molecular framework allows for modifications at multiple sites, enabling the creation of novel analogs with enhanced pharmacological properties. Additionally, investigating its interactions with biological targets at a molecular level will provide valuable insights into its mechanism of action.

The growing interest in indole derivatives as therapeutic agents underscores the significance of compounds like N-[2-(1H-indol-3-yl)ethyl]-4-(2-phenylethenesulfonamido)benzamide. As research continues to uncover new applications for these molecules, their potential in addressing various health challenges becomes increasingly evident. The combination of computational studies, synthetic chemistry, and biological assays will be essential in realizing this potential fully.

In conclusion, N-[2-(1H-indol-3-yl)ethyl]-4-(2-phenylethenesulfonamido)benzamide represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of its mechanisms and applications grows, so too will its significance in advancing therapeutic strategies across multiple domains.